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Introduction: Bridging Organic and Inorganic
Domains

Acryloxymethyltrimethylsilane (CAS No. 67186-35-0), a bifunctional monomer, represents a
pivotal molecular architecture in materials science. It uniquely combines the reactive properties
of an acrylate group, amenable to polymerization, with the inorganic character of a trimethylsilyl
moiety. This structure positions it as a versatile building block for the synthesis of advanced
polymers and as a powerful coupling agent for creating robust organic-inorganic hybrid
materials. Its ability to impart desirable properties such as enhanced adhesion, weather
resistance, and controlled surface characteristics makes it a compound of significant interest
for researchers in coatings, adhesives, microelectronics, and advanced composites. This guide
provides a comprehensive technical overview of its synthesis, properties, reactivity, and
applications for professionals in research and development.

Section 1: Core Physicochemical Properties

The physical and chemical characteristics of Acryloxymethyltrimethylsilane are fundamental
to its handling, reactivity, and application. These properties are summarized in the table below.
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Property Value Reference(s)
CAS Number 67186-35-0 [1][2]
Molecular Formula C7H1402Si [1][2]
Molecular Weight 158.27 g/mol [11[2]

(Trimethylsilylymethyl acrylate,
Synonyms ) [1]
Acryloxymethy! silyl ether

Appearance Colorless Liquid [3]
Density 0.9+0.1g/cm3 [1]
Boiling Point 161.9 + 23.0 °C at 760 mmHg [1]
Flash Point 42.9+14.2°C [1]
Refractive Index (n2°/D) 1.415 [1]
Vapor Pressure 2.2 £ 0.3 mmHg at 25°C [1]

Section 2: Synthesis Pathway and Experimental
Protocol

The synthesis of Acryloxymethyltrimethylsilane can be efficiently achieved via a nucleophilic
substitution reaction, a variant of the Williamson ether synthesis, by reacting an acrylate salt
with a halomethyl-functionalized silane. This method is advantageous due to its high efficiency
and relatively mild reaction conditions.

Proposed Synthesis Mechanism

The core of the synthesis involves the reaction of sodium acrylate with
chloromethyltrimethylsilane. The acrylate anion acts as a nucleophile, attacking the
electrophilic methylene carbon of chloromethyltrimethylsilane and displacing the chloride
leaving group to form the desired ester linkage.
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Caption: Proposed synthesis of Acryloxymethyltrimethylsilane.

Detailed Experimental Protocol

This protocol describes a lab-scale synthesis. The causality behind using a polar aprotic
solvent like DMF is to effectively solvate the sodium cation, thereby enhancing the
nucleophilicity of the acrylate anion.[4][5]

Materials:

e Sodium Acrylate (1.0 eq)

o Chloromethyltrimethylsilane (1.1 eq)

e N,N-Dimethylformamide (DMF), anhydrous

e Hydroquinone (inhibitor, ~200 ppm)

 Diethyl ether

e Saturated agueous sodium bicarbonate solution
e Brine (saturated agueous NaCl solution)

e Anhydrous magnesium sulfate
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Procedure:

Reaction Setup: To a dry, three-necked round-bottom flask equipped with a magnetic stirrer,
dropping funnel, and a nitrogen inlet, add sodium acrylate and a catalytic amount of
hydroquinone.

Solvent Addition: Add anhydrous DMF to the flask to create a slurry.

Initiation: Begin vigorous stirring under a nitrogen atmosphere and cool the flask in an ice-
water bath.

Reagent Addition: Slowly add chloromethyltrimethylsilane dropwise to the stirred slurry over
30 minutes, maintaining the temperature below 10°C.

Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm
to room temperature. Let the reaction proceed for 12-18 hours. The progress can be
monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

Workup: Quench the reaction by pouring the mixture into an equal volume of cold water.

Extraction: Transfer the aqueous mixture to a separatory funnel and extract three times with
diethyl ether.

Washing: Combine the organic layers and wash sequentially with saturated aqueous sodium
bicarbonate solution and then with brine. This removes any unreacted acidic impurities and
salts.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: The crude product is then purified by vacuum distillation to yield pure
Acryloxymethyltrimethylsilane.

Section 3: Spectroscopic Characterization

Spectroscopic analysis is crucial for confirming the structure and purity of the synthesized
molecule.
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Predicted *H NMR Spectrum

The proton NMR spectrum provides unambiguous structural confirmation. Tetramethylsilane

(TMS) is often used as a reference standard in NMR spectroscopy.[6]
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IR spectroscopy is used to identify the key functional groups present in the molecule.
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Section 4: Reactivity and Polymerization

The dual functionality of Acryloxymethyltrimethylsilane dictates its reactivity, primarily

through its acrylate and silyl groups.

Free-Radical Polymerization
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The acrylate group is highly susceptible to free-radical polymerization, a chain-growth process
involving initiation, propagation, and termination steps.[8] This allows it to act as a monomer or
comonomer to form silyl-functionalized polyacrylates.
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Caption: Free-radical polymerization of Acryloxymethyltrimethylsilane.

This polymerization is fundamental to its use in coatings and adhesives, where the resulting
polymer forms the binding matrix. The inclusion of the trimethylsilyl groups enhances thermal
stability and adhesion to inorganic substrates like glass and metal.[9][10]

Hydrolysis and Self-Polishing Mechanism

In applications such as marine antifouling coatings, the silyl ester linkage is designed to be
hydrolyzable. In the slightly alkaline conditions of seawater, the ester bond slowly cleaves. This
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process, known as self-polishing, gradually removes the outer layer of the coating, exposing a
fresh, active surface that prevents the settlement of marine organisms.
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Caption: Self-polishing mechanism via hydrolysis of silyl ester groups.

Section 5: Key Applications

The unique molecular structure of Acryloxymethyltrimethylsilane enables its use in several
high-performance applications.

e Adhesion Promoters and Coupling Agents: The silane moiety can form durable covalent
bonds (Si-O-Substrate) with inorganic surfaces like glass, silica, and metal oxides, while the
acrylate portion can copolymerize into an organic resin matrix. This dual reactivity makes it
an excellent coupling agent, dramatically improving the adhesion and durability of coatings,
sealants, and composites at the organic-inorganic interface.

* Weather-Resistant and Protective Coatings: When copolymerized into acrylic resins,
Acryloxymethyltrimethylsilane imparts enhanced hydrophobicity and UV stability.[9] The
silyl groups help to form a cross-linked network that is resistant to degradation from moisture
and sunlight, making it ideal for durable outdoor paints and coatings.

o Self-Polishing Antifouling Paints: It is a key monomer in the formulation of modern,
environmentally compliant antifouling coatings for marine vessels. The controlled hydrolysis
mechanism ensures long-term effectiveness, reduces fuel consumption by maintaining a
smooth hull, and avoids the use of toxic organotin compounds.

o Surface Maodification: It can be used to modify the surface properties of materials. For
example, it has been investigated for creating hydrophobic coatings on carbon-based
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diffusion media in polymer electrolyte fuel cells, which is critical for managing water and
improving performance.

Section 6: Safety and Handling

As a reactive chemical intermediate, proper handling of Acryloxymethyltrimethylsilane is
essential.

e Hazards: The compound is a combustible liquid and can cause skin irritation, serious eye
damage, and may lead to an allergic skin reaction.[3]

o Handling: Always handle in a well-ventilated area or fume hood. Wear appropriate personal
protective equipment (PPE), including chemical-resistant gloves (e.g., nitrile), safety goggles,
and a lab coat.[3][4] Avoid breathing vapors.[3]

e Storage: Store in a cool, dry, well-ventilated area away from sources of ignition, heat, and
sparks.[4] The container should be tightly closed and stored under an inert atmosphere (e.g.,
nitrogen) to protect it from moisture, which can cause hydrolysis.[4]

o First Aid: In case of skin contact, wash immediately with plenty of water.[3] For eye contact,
rinse cautiously with water for several minutes, remove contact lenses if present and easy to
do, and seek immediate medical attention.[3]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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